Cas no 2763758-92-3 (2-[3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-yl]ethan-1-amine hydrochloride)

• Product Name: 2-[3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-yl]ethan-1-amine hydrochloride
• CAS No: 2763758-92-3
• MF: C₅H₉ClN₈
• MW: 216.631557226181
• CID: 6183729
• PubChem ID: 165982145
• Update Time: 2025-06-14

2-[3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-yl]ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5763175735
• 2763758-92-3
• EN300-37351569
• 2-[3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-yl]ethan-1-amine hydrochloride

• Inchi： 1S/C5H8N8.ClH/c6-1-2-13-3-7-4(10-13)5-8-11-12-9-5;/h3H,1-2,6H2,(H,8,9,11,12);1H
• InChI Key： LGTZJBVRAMFZEM-UHFFFAOYSA-N
• SMILES： Cl.N1(C=NC(C2N=NNN=2)=N1)CCN

Computed Properties

• Exact Mass: 216.0638700g/mol
• Monoisotopic Mass: 216.0638700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111Ų

Additional information on 2-[3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-yl]ethan-1-amine hydrochloride

Comprehensive Analysis of 2-[3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-yl]ethan-1-amine hydrochloride (CAS No. 2763758-92-3)

The compound 2-[3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-yl]ethan-1-amine hydrochloride (CAS No. 2763758-92-3) is a heterocyclic derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring both tetrazole and triazole rings, makes it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a bioisostere for carboxylic acids, a property that enhances its utility in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. The 2-[3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-yl]ethan-1-amine hydrochloride stands out due to its dual-ring system, which offers improved metabolic stability and binding affinity compared to simpler analogs. This has led to its exploration in kinase inhibition and GPCR modulation, two hot topics in modern pharmacology.

From a synthetic perspective, the compound's CAS No. 2763758-92-3 serves as a critical identifier for researchers sourcing high-purity materials. Its hydrochloride salt form ensures better solubility, a key factor in in vitro and in vivo studies. Laboratories focusing on fragment-based drug design frequently inquire about its availability, as its scaffold can serve as a versatile building block for structure-activity relationship (SAR) studies.

The rise of AI-driven drug discovery has further amplified interest in this compound. Machine learning models trained on heterocyclic libraries often flag 2-[3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-yl]ethan-1-amine hydrochloride as a high-priority candidate due to its balanced lipophilicity and hydrogen-bonding capacity. These computational insights align with experimental data showing promising results in enzyme inhibition assays, particularly for targets involved in inflammatory pathways.

Environmental and regulatory considerations also play a role in its adoption. Unlike many traditional intermediates, this compound exhibits favorable green chemistry metrics, with minimal toxic byproducts during synthesis. This aligns with the pharmaceutical industry's push toward sustainable manufacturing, a frequently searched topic among chemical suppliers and end-users alike.

In summary, 2-[3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-yl]ethan-1-amine hydrochloride (CAS No. 2763758-92-3) represents a convergence of innovation in medicinal chemistry, computational biology, and sustainable science. Its multifaceted applications ensure its relevance in answering today's most pressing research questions, from drug resistance to precision medicine.